Cas no 106685-30-7 (6-(3-methylphenyl)naphthalene-2-carboxylic Acid)

• Product Name: 6-(3-methylphenyl)naphthalene-2-carboxylic Acid
• CAS No: 106685-30-7
• MF: C₁₈H₁₄O₂
• MW: 262.302565097809
• CID: 1183896
• PubChem ID: 18989983
• Update Time: 2025-04-20

6-(3-methylphenyl)naphthalene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-(3-methylphenyl)naphthalene-2-carboxylic Acid
• 106685-30-7
• DTXSID40597181
• SCHEMBL980736

• Inchi： 1S/C18H14O2/c1-12-3-2-4-13(9-12)14-5-6-16-11-17(18(19)20)8-7-15(16)10-14/h2-11H,1H3,(H,19,20)
• InChI Key： LGLGUPSRYHIKFN-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2C=C(C=CC=2C=1)C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 262.099379685g/mol
• Monoisotopic Mass: 262.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų